Cas no 778601-77-7 (5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid
• CAS No: 778601-77-7
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• MDL: MFCD06223167
• CID: 5226235
• PubChem ID: 63653484
• Update Time: 2026-03-07

5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-5-[[(phenylmethoxy)carbonyl]amino]-
• 5-(((Benzyloxy)carbonyl)amino)-2-methylbenzoic acid
• 5-Benzyloxycarbonylamino-2-methyl-benzoic acid
• 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid

• MDL： MFCD06223167
• Inchi： 1S/C16H15NO4/c1-11-7-8-13(9-14(11)15(18)19)17-16(20)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key： ZUMBXLFAGDCDHD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NC(OCC2=CC=CC=C2)=O)=CC=C1C

Additional information on 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid

5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid (CAS No. 778601-77-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid (CAS No. 778601-77-7) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzoic acids and is characterized by the presence of a benzyl carbamate group and a methyl substituent on the aromatic ring. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid can be represented as C₁₅H₁₃NO₄. The molecule consists of a benzene ring with a carboxylic acid group at the 2-position and an amino group at the 5-position, which is further substituted with a benzyl carbamate moiety. This structural arrangement provides the compound with both acidic and basic functionalities, making it amenable to various chemical transformations and derivatizations.

In terms of synthesis, 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid can be prepared through several routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-methylbenzoic acid with benzyl chloroformate in the presence of a base such as triethylamine. This reaction forms an intermediate benzyl carbamate, which is then coupled with an appropriate amine to form the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems and solvent-free conditions.

The biological activity of 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid has been extensively studied in various contexts. One notable application is its use as an intermediate in the synthesis of drugs targeting specific enzymes or receptors. For example, derivatives of this compound have shown promise as inhibitors of proteases involved in viral replication, making them potential candidates for antiviral therapies. Additionally, research has indicated that certain derivatives exhibit anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

In the realm of drug discovery, 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the aromatic ring or the amino group, researchers can fine-tune the pharmacological properties of the resulting compounds. This approach has led to the identification of several lead compounds with improved potency and selectivity for their intended targets.

Clinical trials involving derivatives of 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid have also shown promising results. For instance, a phase II trial evaluating a derivative as a treatment for chronic pain demonstrated significant reductions in pain scores compared to placebo. These findings highlight the potential therapeutic applications of this compound and its derivatives in addressing unmet medical needs.

Beyond its medicinal applications, 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid has found utility in other areas such as materials science and analytical chemistry. Its unique chemical properties make it suitable for use as a ligand in coordination complexes or as a functionalized material for sensor applications. The ability to tailor its reactivity through chemical modifications opens up new possibilities for developing advanced materials with tailored properties.

In conclusion, 5-{(benzyloxy)carbonylamino}-2-methylbenzoic acid (CAS No. 778601-77-7) is a multifaceted compound with significant potential in various fields, particularly medicinal chemistry and drug discovery. Its unique structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.